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For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential guidance on the
proper disposal of Vezocolmitide (ST-100), an investigational collagen mimetic peptide, to
ensure minimal environmental impact and maintain a safe working environment.

As Vezocolmitide is an investigational drug, a specific Safety Data Sheet (SDS) with detailed
disposal protocols is not publicly available. Therefore, it is crucial to treat Vezocolmitide as a
potentially hazardous substance and follow stringent disposal procedures in line with general

laboratory safety protocols for peptide-based compounds and investigational drugs.

Immediate Safety and Handling

Before beginning any disposal process, personnel must adhere to standard laboratory safety
practices. This includes wearing appropriate Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety goggles or a face shield must be worn.

o Lab Coat: A securely fastened lab coat is required to protect against skin contact.
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Disposal of Vezocolmitide Waste

The appropriate method for disposing of Vezocolmitide waste depends on its form (liquid or
solid).

Liquid Waste (Solutions containing Vezocolmitide)

Chemical inactivation is the recommended first step for liquid waste containing Vezocolmitide
to denature the peptide and render it biologically inactive.

Experimental Protocol for Chemical Inactivation:

e Prepare Inactivation Solution: In a certified chemical fume hood, prepare a 10% bleach
solution (sodium hypochlorite) or a 1 M sodium hydroxide (NaOH) solution.

 Inactivate Peptide Waste: Carefully and slowly add the liquid Vezocolmitide waste to the
inactivation solution. A common recommendation is a 1:10 ratio of waste to inactivation
solution.

e Ensure Sufficient Contact Time: Allow the mixture to stand for a minimum of 1-2 hours to
ensure complete deactivation of the peptide.

» Neutralization (if applicable): If using a strong acid or base for inactivation, neutralize the
solution to a pH between 6.0 and 8.0. For example, if using NaOH, neutralize with a suitable
acid like hydrochloric acid (HCI).

o Final Disposal: After inactivation and neutralization, the solution may be permissible for drain
disposal with copious amounts of running water, provided it complies with local and
institutional wastewater regulations. Always consult with your institution's Environmental
Health and Safety (EHS) department before any drain disposal.

Solid Waste

Solid waste contaminated with Vezocolmitide, such as empty vials, pipette tips, gloves, and
other consumables, must be segregated and disposed of as hazardous waste.

o Segregation: Collect all contaminated solid waste in a clearly labeled, leak-proof hazardous
waste container.
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o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal contractor.

Decontamination of Laboratory Equipment

All laboratory equipment that has come into contact with Vezocolmitide should be thoroughly
decontaminated.

« Initial Rinse: Rinse the equipment with a suitable solvent in which Vezocolmitide is soluble.

o Decontamination: Immerse or rinse the equipment with a 10% bleach solution ora 1 M
NaOH solution for at least one hour.

e Final Rinse: Thoroughly rinse the equipment with deionized water.
Spill Management
In the event of a spill, immediate action is necessary to contain and clean the area.

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

» Contain the Spill: Use absorbent pads or other suitable materials to contain the spill and
prevent it from spreading.

 Inactivate: Carefully apply a 10% bleach solution to the spill area and allow for a contact time
of at least 30 minutes.

o Clean-up: Absorb the inactivated material and clean the area with soap and water.

o Dispose of Waste: All materials used for spill clean-up must be disposed of as hazardous
waste.

Quantitative Data Summary
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Since specific quantitative data on Vezocolmitide's environmental fate and toxicity are not
publicly available, the following table provides general guidelines for the inactivation solutions.

Recommended L.
L . . Minimum Contact
Inactivation Agent Concentration Ratio Ti
ime
(Waste:Agent)
Sodium Hypochlorite 10% 1:10 1-2 hours
Sodium Hydroxide 1M 1:10 1-2 hours

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Vezocolmitide.
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Caption: Vezocolmitide Disposal Workflow Diagram.

Disclaimer: This document provides general guidance based on available information for
peptide-based investigational drugs. It is not a substitute for a substance-specific Safety Data
Sheet. Researchers must always consult and comply with their institution's specific safety and
disposal protocols and all applicable local, state, and federal regulations. For any uncertainties,
contact your institution's Environmental Health and Safety department or the manufacturer,
Stuart Therapeutics.
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Contact for Technical Inquiries: Stuart Therapeutics Email: --INVALID-LINK-- Phone: (772) 678-
7307

e To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Vezocolmitide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604517/docs#safeguarding-research-proper-
disposal-procedures-for-vezocolmitide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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